![molecular formula C13H16N4O B7569450 5-(4-Methylpiperidin-4-yl)-3-(pyridin-2-yl)-1,2,4-oxadiazole](/img/structure/B7569450.png)
5-(4-Methylpiperidin-4-yl)-3-(pyridin-2-yl)-1,2,4-oxadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(4-Methylpiperidin-4-yl)-3-(pyridin-2-yl)-1,2,4-oxadiazole is a chemical compound that has gained significant attention in the field of medicinal chemistry. It is a heterocyclic compound that contains both nitrogen and oxygen atoms in its structure. This compound has been studied extensively due to its potential applications in the treatment of various diseases.
Mechanism of Action
The exact mechanism of action of 5-(4-Methylpiperidin-4-yl)-3-(pyridin-2-yl)-1,2,4-oxadiazole is not fully understood. However, it is believed to act on the central nervous system by modulating the levels of neurotransmitters such as dopamine, serotonin, and norepinephrine.
Biochemical and Physiological Effects:
Studies have shown that 5-(4-Methylpiperidin-4-yl)-3-(pyridin-2-yl)-1,2,4-oxadiazole has a positive effect on the neurotransmitter levels in the brain. It has been found to increase the levels of dopamine, serotonin, and norepinephrine, which are associated with mood regulation. It has also been found to have anxiolytic and anticonvulsant effects.
Advantages and Limitations for Lab Experiments
The advantages of using 5-(4-Methylpiperidin-4-yl)-3-(pyridin-2-yl)-1,2,4-oxadiazole in lab experiments include its high purity and good yields. However, its limitations include its potential toxicity and the need for further studies to fully understand its mechanism of action.
Future Directions
There are several future directions for the study of 5-(4-Methylpiperidin-4-yl)-3-(pyridin-2-yl)-1,2,4-oxadiazole. These include:
1. Further studies on its mechanism of action to fully understand its potential applications in the treatment of various diseases.
2. Studies on its potential use in treating other neurological disorders such as Huntington's disease and multiple sclerosis.
3. Development of novel derivatives of 5-(4-Methylpiperidin-4-yl)-3-(pyridin-2-yl)-1,2,4-oxadiazole with improved pharmacological properties.
4. Studies on its potential use in combination therapy with other drugs for the treatment of various diseases.
5. Studies on its potential use as a diagnostic tool for neurological disorders.
Conclusion:
In conclusion, 5-(4-Methylpiperidin-4-yl)-3-(pyridin-2-yl)-1,2,4-oxadiazole is a promising chemical compound that has potential applications in the treatment of various diseases. Its synthesis method has been optimized to yield a high purity product with good yields. Its mechanism of action is not fully understood, but it is believed to act on the central nervous system by modulating the levels of neurotransmitters. It has been found to possess anticonvulsant, antidepressant, and anxiolytic properties. Further studies are needed to fully understand its potential applications in the treatment of various neurological disorders.
Synthesis Methods
The synthesis of 5-(4-Methylpiperidin-4-yl)-3-(pyridin-2-yl)-1,2,4-oxadiazole involves the reaction of 4-methylpiperidine-4-carboxylic acid, pyridine-2-carboxylic acid, and thionyl chloride in the presence of triethylamine. The resulting product is then subjected to cyclization with hydrazine hydrate and sodium acetate to obtain 5-(4-Methylpiperidin-4-yl)-3-(pyridin-2-yl)-1,2,4-oxadiazole. This method has been optimized to yield a high purity product with good yields.
Scientific Research Applications
5-(4-Methylpiperidin-4-yl)-3-(pyridin-2-yl)-1,2,4-oxadiazole has been extensively studied for its potential applications in the treatment of various diseases. It has been found to possess anticonvulsant, antidepressant, and anxiolytic properties. It has also been studied for its potential use in treating Alzheimer's disease, Parkinson's disease, and schizophrenia.
properties
IUPAC Name |
5-(4-methylpiperidin-4-yl)-3-pyridin-2-yl-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N4O/c1-13(5-8-14-9-6-13)12-16-11(17-18-12)10-4-2-3-7-15-10/h2-4,7,14H,5-6,8-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KUTIWVKHFBWSQX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCNCC1)C2=NC(=NO2)C3=CC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.